Cas no 115223-98-8 (3-(Tetradecanoyloxy)propane-1,2-diyl dipalmitate)

• Product Name: 3-(Tetradecanoyloxy)propane-1,2-diyl dipalmitate
• CAS No: 115223-98-8
• MF: C₄₉H₉₄O₆
• MW: 779.267076969147
• CID: 130690
• PubChem ID: 4099879
• Update Time: 2025-04-19

3-(Tetradecanoyloxy)propane-1,2-diyl dipalmitate Chemical and Physical Properties

Names and Identifiers

• 3-(Tetradecanoyloxy)propane-1,2-diyl dipalmitate
• 1,2-DIHEXADECANOYL-3-TETRADECANOYL-RAC-GLYCEROL
• 1,2-PALMITIN-3-MYRISTIN
• glyceryl 1,2-rac-dipalmitate-3-myristate
• 3-(Tetradecanoyloxy)-1,2-propanediyl dihexadecanoate
• 1,2-DIPALMITOYL-3-MYRISTOYL-RAC-GLYCEROL
• PD069935
• TG 46:0
• TG 14:0_16:0_16:0
• 3-(Tetradecanoyloxy)propane-1,2-diyl dihexadecanoate
• 115223-98-8
• 1,2-Dipalmitoyl-3-myristoyl-rac-glycerol, ~99%
• SCHEMBL2733344
• 1-(HEXADECANOYLOXY)-3-(TETRADECANOYLOXY)PROPAN-2-YL HEXADECANOATE
• 57416-13-4
• (2-hexadecanoyloxy-3-tetradecanoyloxypropyl) hexadecanoate
• DTXSID30972903
• 60138-14-9

• Inchi： 1S/C49H94O6/c1-4-7-10-13-16-19-22-24-27-30-33-36-39-42-48(51)54-45-46(44-53-47(50)41-38-35-32-29-26-21-18-15-12-9-6-3)55-49(52)43-40-37-34-31-28-25-23-20-17-14-11-8-5-2/h46H,4-45H2,1-3H3
• InChI Key： JWVXCFSNEOMSHH-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 778.70542
• Monoisotopic Mass: 778.705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 55
• Rotatable Bond Count: 48
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

3-(Tetradecanoyloxy)propane-1,2-diyl dipalmitate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols